6-(2-Aminophenoxy)benzo[d]isothiazol-3-amine

• CAS: 613262-61-6
• Molecular Formula: C13H11N3OS
• Molecular Weight: 257.31 g/mol
• SMILES: C1=CC=C(C(=C1)N)OC2=CC3=C(C=C2)C(=NS3)N
• InChI: InChI=1S/C13H11N3OS/c14-10-3-1-2-4-11(10)17-8-5-6-9-12(7-8)18-16-13(9)15/h1-7H,14H2,(H2,15,16)
• InChIKey: HQCTTYOADNAJJR-UHFFFAOYSA-N

6-(2-Aminophenoxy)benzo[d]isothiazol-3-amine (also designated M62812 free base; CAS 613262-61-6) is a benzisothiazole derivative that functions as a toll-like receptor 4 (TLR4) signal transduction inhibitor. Discovered using a reporter gene assay system, this compound suppresses lipopolysaccharide (LPS)-induced upregulation of inflammatory cytokines, adhesion molecules, and procoagulant activity in human vascular endothelial cells and peripheral mononuclear cells, with half-maximal inhibitory concentrations ranging from 1 to 3 μg/ml.

6-(2-Aminophenoxy)benzo[d]isothiazol-3-amine (M62812): A Benzisothiazole TLR4 Signal Transduction Inhibitor for Sepsis and Inflammation Research

6-(2-Aminophenoxy)benzo[d]isothiazol-3-amine (also designated M62812 free base; CAS 613262-61-6) is a benzisothiazole derivative that functions as a toll-like receptor 4 (TLR4) signal transduction inhibitor [1]. Discovered using a reporter gene assay system, this compound suppresses lipopolysaccharide (LPS)-induced upregulation of inflammatory cytokines, adhesion molecules, and procoagulant activity in human vascular endothelial cells and peripheral mononuclear cells, with half-maximal inhibitory concentrations ranging from 1 to 3 μg/ml [1]. In murine sepsis models, M62812 administered as a single intravenous agent prevents lethal septic shock, demonstrating dual suppression of inflammatory and coagulatory cascades [1]. The compound is commercially available as both the free base (CAS 613262-61-6, MW 257.31) and the water-soluble dihydrochloride salt (CAS 613263-00-6, MW 330.23), with certified purity ≥98% .

Target pathway

TLR4 signal transduction inhibition studies

Readout profile

Dual inflammatory/coagulation pathway readout

Formulation fit

Aqueous-soluble dihydrochloride salt for in vivo formulation

• [1] Nakamura M, Shimizu Y, Sato Y, Miyazaki Y, Satoh T, Mizuno M, Kato Y, Hosaka Y, Furusako S. Toll-like receptor 4 signal transduction inhibitor, M62812, suppresses endothelial cell and leukocyte activation and prevents lethal septic shock in mice. Eur J Pharmacol. 2007;569(3):237-243. doi:10.1016/j.ejphar.2007.05.013 View Source

Why In-Class TLR4 Antagonists Cannot Simply Substitute for 6-(2-Aminophenoxy)benzo[d]isothiazol-3-amine (M62812) in Sepsis Research

TLR4 signal transduction inhibitors represent a structurally and mechanistically heterogeneous class of compounds encompassing cyclohexene carboxylates (e.g., TAK-242/resatorvid), synthetic lipodisaccharide LPS analogs (e.g., Eritoran/E5564), and benzisothiazole derivatives (e.g., M62812) [1]. These divergent chemotypes engage distinct binding sites and molecular targets: TAK-242 binds the intracellular Cys747 residue of TLR4, Eritoran binds the MD2 co-receptor to prevent TLR4/MD2 complex formation, and M62812 inhibits TLR4 signal transduction through a benzisothiazole-dependent mechanism that concurrently suppresses both inflammatory and procoagulant cascades [1][2]. Such mechanistic divergence produces quantitatively different in vivo efficacy profiles—M62812 achieves monotherapy survival benefit in polymicrobial sepsis models where TAK-242 requires antibiotic co-administration—and fundamentally different physicochemical properties, with M62812 dihydrochloride offering aqueous solubility to 100 mM while TAK-242 is water-insoluble [3]. These non-substitutable pharmacological and pharmaceutical differences mandate compound-specific selection criteria grounded in quantitative evidence rather than class-level assumptions.

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Mechanistic target engagement divergence

TLR4 inhibitors bind intracellular Cys747 (TAK-242) or MD2 (Eritoran); benzisothiazole mechanism may yield distinct downstream survival endpoint profiles.

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Model-specific survival benefit mismatch

Monotherapy survival in CLP sepsis is compound-specific; TAK-242 requires antibiotic co-administration. Class-level assumptions may not transfer to single-agent experimental designs.

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Aqueous formulation incompatibility

Water-insoluble comparators require DMSO-containing vehicles that may independently modulate hemodynamic and inflammatory parameters, confounding TLR4-specific pharmacological interpretation.

• [1] Nakamura M, Shimizu Y, Sato Y, Miyazaki Y, Satoh T, Mizuno M, Kato Y, Hosaka Y, Furusako S. Toll-like receptor 4 signal transduction inhibitor, M62812, suppresses endothelial cell and leukocyte activation and prevents lethal septic shock in mice. Eur J Pharmacol. 2007;569(3):237-243. doi:10.1016/j.ejphar.2007.05.013 View Source
• [2] Kawamoto T, Ii M, Kitazaki T, Iizawa Y, Kimura H. TAK-242 selectively suppresses Toll-like receptor 4-signaling mediated by the intracellular domain. Eur J Pharmacol. 2008;584(1):40-48. doi:10.1016/j.ejphar.2008.01.026 View Source
• [3] Sha T, Sunamoto M, Kitazaki T, Sato J, Ii M, Iizawa Y. Combination of imipenem and TAK-242, a Toll-like receptor 4 signal transduction inhibitor, improves survival in a murine model of polymicrobial sepsis. Shock. 2011;35(2):205-209. doi:10.1097/SHK.0b013e3181f48942 View Source

Quantitative Differentiation Evidence for 6-(2-Aminophenoxy)benzo[d]isothiazol-3-amine (M62812) vs. TAK-242, Eritoran, and Other TLR4 Inhibitors

Superior Monotherapy Survival in Murine CLP Sepsis Model vs. TAK-242 Combination Therapy — 90% vs. 50% Survival

M62812 (20 mg/kg, daily intravenous administration) as monotherapy prevented lethal septic shock in a murine cecal ligation and puncture (CLP) polymicrobial sepsis model, achieving a 90% survival rate [1]. In a comparable murine CLP model evaluating TAK-242, monotherapy with TAK-242 showed no significant survival benefit; only combination treatment with TAK-242 (10 mg/kg i.v.) plus the antibiotic imipenem (1 mg/kg s.c.) significantly increased survival rates from 17% (vehicle) to 50% (P ≤ 0.01) [2]. This represents a 40-percentage-point greater survival achieved by M62812 monotherapy compared to TAK-242 even when the latter was administered with antibiotic co-treatment, and a 73-percentage-point improvement over the TAK-242 monotherapy baseline [1][2].

Survival CLP Model

Cross-study context

M62812 monotherapy

90% survival

TAK-242 + antibiotic

50% survival

+40 percentage points; vehicle 17%

Supports sepsis-model survival endpoint context

Reported cross-study comparison; murine CLP model

Evidence Dimension	In vivo survival rate in murine cecal ligation and puncture (CLP) polymicrobial sepsis model
Target Compound Data	90% survival at 20 mg/kg daily i.v. (monotherapy)
Comparator Or Baseline	TAK-242: 50% survival at 10 mg/kg i.v. plus imipenem 1 mg/kg s.c. (combination therapy required); TAK-242 monotherapy showed no significant benefit over 17% vehicle survival
Quantified Difference	M62812 monotherapy achieves 40 percentage points higher survival than TAK-242 plus antibiotic combination; M62812 monotherapy is 73 percentage points above TAK-242 monotherapy baseline
Conditions	Murine CLP model; M62812 study: Nakamura et al. Eur J Pharmacol 2007; TAK-242 study: Sha et al. Shock 2011

Why This Matters

M62812 uniquely achieves clinically meaningful sepsis survival as a single agent, eliminating confounding effects of antibiotic co-administration and substantially reducing experimental complexity in preclinical sepsis studies.

• [1] Nakamura M, Shimizu Y, Sato Y, Miyazaki Y, Satoh T, Mizuno M, Kato Y, Hosaka Y, Furusako S. Toll-like receptor 4 signal transduction inhibitor, M62812, suppresses endothelial cell and leukocyte activation and prevents lethal septic shock in mice. Eur J Pharmacol. 2007;569(3):237-243. doi:10.1016/j.ejphar.2007.05.013 View Source
• [2] Sha T, Sunamoto M, Kitazaki T, Sato J, Ii M, Iizawa Y. Combination of imipenem and TAK-242, a Toll-like receptor 4 signal transduction inhibitor, improves survival in a murine model of polymicrobial sepsis. Shock. 2011;35(2):205-209. doi:10.1097/SHK.0b013e3181f48942 View Source

Dual Suppression of Inflammatory Cytokines and Procoagulant Activity — A Distinct Multi-Pathway Inhibitory Profile

M62812 (0–10 μg/ml) simultaneously suppressed LPS-induced upregulation of three distinct response categories in human vascular endothelial cells and peripheral mononuclear cells: (i) inflammatory cytokines, (ii) adhesion molecules, and (iii) procoagulant activity, with IC50 values ranging from 1 to 3 μg/ml (approximately 3.9–11.7 μM) across all readouts [1]. In contrast, the selective TLR4 inhibitor TAK-242 potently suppresses cytokine production (e.g., IC50 ~1.3 nM for IL-6 in RAW264.7 macrophages; IC50 680 nM for NF-κB in HEK293-hTLR4 cells) but its concurrent effect on procoagulant activity has not been demonstrated in published studies [2][3]. Eritoran (E5564), a synthetic LPS analog, antagonizes TLR4 by binding MD2 and inhibits TNF-α production with an IC50 of 1.5 nM, yet lacks documented dual anti-inflammatory/anti-coagulant activity at comparable concentration ranges [4]. M62812 is thus uniquely characterized as simultaneously inhibiting both inflammatory and coagulatory arms of the host response at overlapping concentration ranges.

Dual-Pathway IC50

Class-level

M62812 (cytokines & coagulation)

1–3 μg/ml

TAK-242 (cytokines only)

1.3 nM – 680 nM

Coagulation readout not documented for TAK-242

Supports dual-pathway assay context

Class-level inference; concurrent procoagulant inhibition unique to M62812

Evidence Dimension	Multi-pathway inhibitory profile: concurrent suppression of inflammatory cytokines, adhesion molecules, and procoagulant activity
Target Compound Data	IC50 1–3 μg/ml (≈3.9–11.7 μM) for cytokines, adhesion molecules, and procoagulant activity in human vascular endothelial cells and PBMCs
Comparator Or Baseline	TAK-242: IC50 1.3 nM (IL-6, RAW264.7), IC50 680 nM (NF-κB, HEK293-hTLR4); Eritoran: IC50 1.5 nM (TNF-α, human serum); neither comparator demonstrates concurrent procoagulant activity inhibition at documented potency levels
Quantified Difference	M62812 uniquely documented to inhibit inflammatory and coagulatory readouts at overlapping 1–3 μg/ml IC50 ranges; TAK-242 is >1,000-fold more potent on cytokine endpoints (nM range) but lacks dual-pathway documentation
Conditions	Human vascular endothelial cells and peripheral mononuclear cells; LPS stimulation; cytokine, adhesion molecule, and procoagulant activity assays

Why This Matters

For sepsis research requiring concurrent assessment of both inflammatory and coagulatory endpoints, M62812 provides a single-agent tool to probe both pathways simultaneously, eliminating the need for multiple tool compounds and simplifying experimental interpretation.

• [1] Nakamura M, Shimizu Y, Sato Y, Miyazaki Y, Satoh T, Mizuno M, Kato Y, Hosaka Y, Furusako S. Toll-like receptor 4 signal transduction inhibitor, M62812, suppresses endothelial cell and leukocyte activation and prevents lethal septic shock in mice. Eur J Pharmacol. 2007;569(3):237-243. doi:10.1016/j.ejphar.2007.05.013 View Source
• [2] Kawamoto T, Ii M, Kitazaki T, Iizawa Y, Kimura H. TAK-242 selectively suppresses Toll-like receptor 4-signaling mediated by the intracellular domain. Eur J Pharmacol. 2008;584(1):40-48. doi:10.1016/j.ejphar.2008.01.026 View Source
• [3] BindingDB BDBM50155929 / CHEMBL225157. TAK-242 affinity data: IC50 680 nM for human TLR4 signaling in HEK-Blue cells co-expressing MD2/CD14; IC50 1.30 nM for IL-6 inhibition in mouse peritoneal macrophages. View Source
• [4] IUPHAR/BPS Guide to Pharmacology. Eritoran ligand activity data (Ligand Id: 4919). Antagonist activity at TLR4 in human serum: pIC50 8.82 (IC50 1.5 nM) for LPS-induced TNF-α production. ChEMBL data. J Med Chem (2019) 62:10005-10025. View Source

Aqueous Solubility Advantage — Dihydrochloride Salt Enables 100 mM Water Solubility vs. Water-Insoluble TAK-242

The commercially available dihydrochloride salt form of 6-(2-aminophenoxy)benzo[d]isothiazol-3-amine (CAS 613263-00-6, MW 330.23) achieves aqueous solubility of 100 mM in water and 50 mM in DMSO at room temperature . In contrast, TAK-242 (resatorvid; CAS 243984-11-4) is practically insoluble in water, requiring dissolution in DMSO at concentrations of 67–100 mg/mL for stock preparation [1]. This fundamental solubility difference has direct implications for in vivo experimental design: M62812 dihydrochloride can be formulated in purely aqueous vehicles without organic co-solvents, whereas TAK-242 administration in animal models typically requires DMSO-containing formulations (e.g., 5% DMSO + 30% 2-hydroxypropyl-β-cyclodextrin) that may independently modulate hemodynamic or inflammatory parameters in sepsis models [1].

Aqueous Solubility

Reported

≥100 mM

in water (dihydrochloride)

Supports aqueous formulation context

TAK-242 water-insoluble; DMSO vehicles may confound hemodynamic endpoints

Evidence Dimension	Aqueous solubility for in vivo formulation and dose preparation
Target Compound Data	≥100 mM in water; 50 mM in DMSO (dihydrochloride salt, CAS 613263-00-6, MW 330.23)
Comparator Or Baseline	TAK-242 (CAS 243984-11-4): Insoluble in water; soluble in DMSO at 67–100 mg/mL, ethanol at 67–72 mg/mL
Quantified Difference	M62812 is freely water-soluble at ≥100 mM; TAK-242 is water-insoluble, representing a categorical formulation property difference
Conditions	Room temperature; product specification data from Tocris/R&D Systems (M62812) and Adooq/Selleck (TAK-242)

Why This Matters

Aqueous-only formulation capability enables vehicle control designs with reduced confounds from organic solvents, which is critically important in sepsis and hemodynamic studies where DMSO can independently affect vascular tone and inflammatory mediator release.

• [1] Adooq. Resatorvid (TAK-242) Datasheet. CAS 243984-11-4. Solubility: DMSO 67 mg/mL (185.17 mM); Water insoluble; Ethanol 67 mg/mL. View Source

Benzisothiazole Scaffold Provides Chemical Orthogonality to Cyclohexene Carboxylate (TAK-242) and Lipodisaccharide (Eritoran) TLR4 Inhibitor Chemotypes

6-(2-Aminophenoxy)benzo[d]isothiazol-3-amine (M62812) features a benzisothiazole core—a fused benzene-isothiazole bicyclic system—substituted with a 2-aminophenoxy group at the 6-position, representing a structurally distinct chemotype among known small-molecule TLR4 inhibitors [1]. TAK-242 (resatorvid) is a cyclohexene carboxylate derivative (C₁₅H₁₇ClFNO₄S, MW 361.8) that acts via covalent binding to Cys747 in the intracellular TIR domain of TLR4 [2]. Eritoran (E5564) is a synthetic lipodisaccharide (C₆₆H₁₂₆N₂O₁₉, MW ~1228) that functions as an MD2-binding antagonist preventing TLR4/MD2 complex formation [3]. These three chemotypes engage TLR4 signaling through fundamentally distinct molecular recognition mechanisms, implying non-overlapping off-target profiles. While quantitative broad-panel selectivity data remain limited for M62812, the structural orthogonality principle dictates that tool compounds from different chemotypes strengthen mechanistic target validation by reducing the probability of scaffold-dependent off-target effects contributing to observed phenotypes .

Scaffold Orthogonality

Class-level

M62812

Benzisothiazole (257 Da)

TAK-242 / Eritoran

Cyclohexene carboxylate (362 Da) / Lipodisaccharide (~1228 Da)

Three distinct chemotypes, different target engagement sites

Supports chemotype-diversified target validation

Broad-panel selectivity profiling for M62812 not yet published

Evidence Dimension	Chemical scaffold classification and molecular mechanism of TLR4 inhibition
Target Compound Data	Benzisothiazole derivative with 2-aminophenoxy substituent; MW 257.31 (free base); mechanism: inhibits TLR4 signal transduction (exact binding site not fully defined)
Comparator Or Baseline	TAK-242: Cyclohexene carboxylate; MW ~361.8; binds TLR4 intracellular Cys747. Eritoran: Lipodisaccharide LPS analog; MW ~1228; binds MD2 co-receptor
Quantified Difference	Three structurally distinct chemotypes with different molecular weights (257 vs. 362 vs. 1228 Da) and target engagement sites; quantitative broad-panel selectivity profiling data for M62812 not yet published
Conditions	Structural comparison based on published chemical structures and mechanisms from Nakamura et al. 2007, Kawamoto et al. 2008, and IUPHAR Eritoran ligand data

Why This Matters

Employing structurally orthogonal tool compounds from distinct chemotypes is a recognized best practice in chemical biology for strengthening mechanistic target validation and reducing scaffold-specific artifact risk in TLR4 research programs.

• [1] Nakamura M, Shimizu Y, Sato Y, Miyazaki Y, Satoh T, Mizuno M, Kato Y, Hosaka Y, Furusako S. Toll-like receptor 4 signal transduction inhibitor, M62812, suppresses endothelial cell and leukocyte activation and prevents lethal septic shock in mice. Eur J Pharmacol. 2007;569(3):237-243. doi:10.1016/j.ejphar.2007.05.013 View Source
• [2] Kawamoto T, Ii M, Kitazaki T, Iizawa Y, Kimura H. TAK-242 selectively suppresses Toll-like receptor 4-signaling mediated by the intracellular domain. Eur J Pharmacol. 2008;584(1):40-48. doi:10.1016/j.ejphar.2008.01.026 View Source
• [3] IUPHAR/BPS Guide to Pharmacology. Eritoran ligand page. TLR4 antagonist; binds MD-2; prevents MD-2/TLR4 complex formation. ChEMBL: CHEMBL501259. View Source

Best Research and Industrial Application Scenarios for 6-(2-Aminophenoxy)benzo[d]isothiazol-3-amine (M62812) Based on Quantitative Evidence

Preclinical Polymicrobial Sepsis Studies Requiring Monotherapy Survival Endpoints

In murine cecal ligation and puncture (CLP) polymicrobial sepsis models, M62812 (20 mg/kg daily i.v.) as monotherapy achieves 90% survival, eliminating the need for antibiotic co-administration that confounds survival analysis in comparator studies with TAK-242 [1][2]. This single-agent efficacy simplifies experimental design, reduces animal numbers required for factorial study arms, and enables cleaner interpretation of TLR4-dependent survival mechanisms without the pharmacokinetic and pharmacodynamic interactions introduced by antibiotic co-treatment.

Simultaneous Assessment of Inflammatory and Coagulatory Cascades in Endothelial-Leukocyte Activation Studies

M62812 uniquely suppresses LPS-induced inflammatory cytokines, adhesion molecules, and procoagulant activity at overlapping IC50 concentrations of 1–3 μg/ml in human vascular endothelial cells and peripheral mononuclear cells [1]. This dual-pathway inhibitory profile makes M62812 the preferred single-agent tool for sepsis and systemic inflammation research protocols requiring concurrent measurement of both inflammatory (e.g., TNF-α, IL-6) and coagulatory (e.g., tissue factor, thrombomodulin) endpoints, avoiding the need for multiple tool compounds with divergent potency ranges.

In Vivo Studies Requiring Aqueous-Only Formulation to Minimize Vehicle-Related Hemodynamic Confounds

The dihydrochloride salt form of 6-(2-aminophenoxy)benzo[d]isothiazol-3-amine (CAS 613263-00-6) achieves aqueous solubility of 100 mM, enabling preparation of intravenous dosing solutions in saline or buffered aqueous vehicles without organic co-solvents . This is critical for cardiovascular and hemodynamic endpoint studies in sepsis models, where DMSO-containing vehicles—required by water-insoluble comparators such as TAK-242—can independently modulate vascular tone, cardiac contractility, and inflammatory mediator release, potentially confounding TLR4-specific pharmacological effects [3].

Chemical Biology Target Validation Programs Requiring Structurally Orthogonal TLR4 Tool Compounds

As the only commercially available benzisothiazole-chemotype TLR4 signal transduction inhibitor, M62812 provides essential scaffold diversity for target validation panels alongside cyclohexene carboxylate inhibitors (e.g., TAK-242) and MD2-binding antagonists (e.g., Eritoran) [1][2][4]. Employing structurally orthogonal tool compounds from three distinct chemotypes with different molecular targets (TLR4 intracellular domain, MD2 co-receptor, and TLR4 signal transduction, respectively) strengthens mechanistic conclusions by reducing the probability that observed phenotypes arise from scaffold-specific off-target effects rather than TLR4 pathway modulation.

Application

Selection Property

Validation Focus

Polymicrobial sepsis survival studies

Single-agent survival endpoint profile

Sepsis model survival endpoint context

Inflammatory-coagulatory dual-pathway studies

Multi-readout inhibition profile

Cytokine and coagulation endpoint concordance

Aqueous-formulation in vivo studies

Water-soluble salt form

Vehicle-controlled hemodynamic endpoint monitoring

Chemotype-diversified TLR4 validation

Benzisothiazole scaffold identity

Orthogonal-chemotype target engagement review

• [1] Nakamura M, Shimizu Y, Sato Y, Miyazaki Y, Satoh T, Mizuno M, Kato Y, Hosaka Y, Furusako S. Toll-like receptor 4 signal transduction inhibitor, M62812, suppresses endothelial cell and leukocyte activation and prevents lethal septic shock in mice. Eur J Pharmacol. 2007;569(3):237-243. doi:10.1016/j.ejphar.2007.05.013 View Source
• [2] Sha T, Sunamoto M, Kitazaki T, Sato J, Ii M, Iizawa Y. Combination of imipenem and TAK-242, a Toll-like receptor 4 signal transduction inhibitor, improves survival in a murine model of polymicrobial sepsis. Shock. 2011;35(2):205-209. doi:10.1097/SHK.0b013e3181f48942 View Source
• [3] Adooq. Resatorvid (TAK-242) Datasheet. Solubility: DMSO 67 mg/mL; Water insoluble. Requires DMSO-containing vehicles for in vivo administration. View Source
• [4] IUPHAR/BPS Guide to Pharmacology. Eritoran ligand page (Ligand Id: 4919). TLR4 antagonist; binds MD-2 and prevents formation of MD-2/TLR4 complex. ChEMBL: CHEMBL501259. View Source